Cas no 1058180-22-5 (5-chloro-N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)thiophene-2-sulfonamide)

• Product Name: 5-chloro-N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)thiophene-2-sulfonamide
• CAS No: 1058180-22-5
• MF: C₁₈H₁₉ClN₂O₃S₂
• MW: 410.938060998917
• CID: 5845819
• PubChem ID: 25852222
• Update Time: 2025-05-20

5-chloro-N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)thiophene-2-sulfonamide
• VU0635715-1
• 5-chloro-N-(1-(cyclopentanecarbonyl)indolin-6-yl)thiophene-2-sulfonamide
• 5-chloro-N-[1-(cyclopentanecarbonyl)-2,3-dihydroindol-6-yl]thiophene-2-sulfonamide
• 1058180-22-5
• F5099-0137
• AKOS024498265

• Inchi： 1S/C18H19ClN2O3S2/c19-16-7-8-17(25-16)26(23,24)20-14-6-5-12-9-10-21(15(12)11-14)18(22)13-3-1-2-4-13/h5-8,11,13,20H,1-4,9-10H2
• InChI Key： HJNRNWACMDRGDV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(NC1C=CC2CCN(C=2C=1)C(C1CCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 410.0525625g/mol
• Monoisotopic Mass: 410.0525625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 103Ų

Additional information on 5-chloro-N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)thiophene-2-sulfonamide

5-Chloro-N-(1-Cyclopentanecarbonyl-2,3-Dihydro-1H-Indol-6-Yl)Thiophene-2-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1058180-22-5, known as 5-chloro-N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)thiophene-2-sulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a thiophene ring, a sulfonamide group, and a cyclopentanecarbonyl-substituted indole moiety. The thiophene ring serves as a key structural element, contributing to the molecule's electronic properties and potential bioactivity. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents.

The synthesis of 5-chloro-N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)thiophene-2-sulfonamide involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. Researchers have employed various strategies to optimize the reaction conditions, ensuring high yields and purity. The use of transition metal catalysts has been particularly effective in facilitating key transformations, such as the coupling reactions that establish the indole-thiophene linkage. These advancements have not only improved the synthetic efficiency but also opened avenues for further structural modifications to explore its pharmacological profile.

One of the most intriguing aspects of this compound is its biological activity. Preclinical studies have demonstrated that 5-chloro-N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)thiophene-2-sulfonamide exhibits potent inhibitory effects on several enzymes associated with inflammatory pathways. For instance, it has shown remarkable activity against cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are key players in inflammation and pain signaling. This makes it a promising candidate for the development of anti-inflammatory and analgesic agents.

Moreover, recent investigations into its mechanism of action have revealed that the compound interacts with specific cellular receptors, modulating signaling pathways that are implicated in chronic inflammatory diseases. The presence of the cyclopentanecarbonyl group within the indole moiety has been identified as a critical determinant of its receptor-binding affinity. This structural feature enhances the molecule's ability to penetrate cellular membranes, thereby improving its bioavailability and therapeutic efficacy.

In terms of pharmacokinetics, 5-chloro-N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-Yl)Thiophene-Sulfonamide demonstrates favorable properties that make it an attractive drug candidate. Studies conducted in animal models have shown that it exhibits moderate clearance rates and prolonged half-life, indicating potential suitability for once-daily dosing regimens. Additionally, its metabolism appears to be predominantly hepatic, with major metabolites showing reduced bioactivity compared to the parent compound.

The development of this compound has also been supported by advanced computational techniques. Molecular docking studies have provided insights into its binding modes with target proteins, while quantitative structure-property relationship (QSPR) models have helped predict its physicochemical properties. These computational tools have significantly accelerated the drug discovery process and provided a deeper understanding of the relationship between structure and function in this molecule.

Looking ahead, ongoing research is focused on further optimizing the chemical structure of 5-chloro-N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-Yl)Thiophene-Sulfonamide to enhance its therapeutic potential while minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield breakthroughs in its application as a novel therapeutic agent for treating inflammatory disorders.